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Compound of Interest

Compound Name: Furaltadone hydrochloride

CAS No.: 2818-22-6

Cat. No.: B3423050

Get Quote

Document Control: Operational Guidance | Status: Active | Classification: Hazardous Chemical

Waste

Executive Summary: The Stewardship Imperative
As researchers, our responsibility extends beyond the data we generate to the environmental

footprint we leave behind. Furaltadone hydrochloride (CAS: 3759-92-0) is a nitrofuran

antibiotic.[1][2] While valuable for in vitro antimicrobial studies, it presents specific disposal

challenges due to its potential mutagenicity and environmental persistence.

The Core Directive: Unlike standard biological media, Furaltadone HCl cannot be neutralized

via autoclaving alone. Nitrofurans and their metabolites (specifically 3-amino-5-

morpholinomethyl-2-oxazolidinone, or AMOZ) are thermally stable and can leach into water

systems if not completely mineralized. Therefore, high-temperature incineration is the only

validated disposal method.

Chemical Safety Profile & Risk Assessment
Before handling waste, verify the chemical identity and required protection.
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Key Chemical Data
Parameter Specification Critical Note

Chemical Name Furaltadone Hydrochloride Nitrofuran class antibiotic

CAS Number 3759-92-0
Use this for waste manifest

tracking

Molecular Formula C13H16N4O6[1][3][4][5]·HCl
Water soluble (approx. 66

mg/mL)

Hazard Codes H302 (Harmful if swallowed)
Suspected

Carcinogen/Mutagen

Stability Light Sensitive, Hygroscopic Store in amber vials; keep dry

Mandatory PPE (Personal Protective Equipment)
Treat this substance as a potential genotoxin. Standard "lab coat and glasses" are insufficient

for powder handling.

Respiratory: N95 or P100 respirator required if handling open powder outside a fume hood.

Dermal: Double nitrile gloves (0.11mm min thickness). Change immediately upon

contamination.

Ocular: Chemical splash goggles (ANSI Z87.1).

Clothing: Tyvek sleeves or impervious apron recommended during stock preparation.

Waste Classification & Segregation
Proper classification prevents dangerous cross-reactions and regulatory fines.

The "Incineration Only" Rule
Furaltadone HCl does not typically carry a specific RCRA P-list or U-list code (unless specified

by state law), but it must be managed as Non-Regulated Hazardous Waste (or Cytotoxic Waste

depending on facility protocols) due to its biological activity.
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Incompatible With: Strong oxidizers (e.g., peroxides, permanganates) and strong alkalis.

Segregation: Do not mix with general solvent waste (e.g., Acetone/Methanol waste cans)

unless explicitly approved by EHS, as this complicates the incineration profile.

Operational Disposal Protocols
Protocol A: Solid Waste (Pure Powder & Contaminated
Solids)
Applicability: Expired stocks, spill cleanup materials, heavily contaminated weighing boats.

Containment: Place solid waste directly into a wide-mouth HDPE jar or a dedicated

yellow/blue cytotoxic waste bin.

Labeling: Apply a hazardous waste label immediately.

Constituents: "Furaltadone Hydrochloride (Solid)"[4][5][6]

Hazard Checkbox: Toxic, Mutagenic.

Sealing: Screw the lid tight. Do not use "ziplock" bags as primary containment for sharps or

large amounts of powder.

Transfer: Move to the Satellite Accumulation Area (SAA) for EHS pickup.

Protocol B: Liquid Waste (Stock Solutions & Media)
Applicability: Dissolved stocks (DMSO/Water), cell culture media >0.1 μM.

Segregation: Use a dedicated liquid waste carboy (Amber HDPE recommended).

Solvent Compatibility:

Aqueous Solutions: Can go into "Aqueous Toxic" streams.

DMSO/Organic Stocks: Must go into "Organic/Solvent" streams.
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No Drain Disposal:NEVER pour Furaltadone solutions down the sink. Even trace amounts

contribute to antibiotic resistance in wastewater treatment plants.

Rinsing: Triple rinse empty stock vials with water. Collect the first two rinses as hazardous

waste. The third rinse and the vial can be treated as glass waste (defaced).

Protocol C: Trace Contaminated Items
Applicability: Gloves, pipettes, paper towels with no visible powder.

Assessment: If the item has visible powder, follow Protocol A.

Trace Disposal: If no visible residue, dispose of in the solid biohazard/chemical burn box

(destined for incineration). Do not place in regular trash.

Visualized Workflows
Disposal Decision Logic
This diagram guides the researcher to the correct waste stream based on the state of the

matter.
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Figure 1: Decision matrix for segregating Furaltadone HCl waste streams to ensure

incineration.

Emergency Spill Response
Immediate action plan for powder or liquid spills.
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Figure 2: Tactical response workflow for Furaltadone spills, prioritizing respiratory protection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3423050?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

